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Introduction
3-Galactosyllactose (3-GL) is a trisaccharide found in human milk and various dairy products,

playing a significant role in infant nutrition and gut health.[1] As a member of the human milk

oligosaccharides (HMOs), it contributes to the development of a healthy gut microbiota and has

potential applications as a prebiotic in functional foods and pharmaceuticals.[1] Accurate

characterization and quantification of 3-GL, particularly distinguishing it from its structural

isomers (e.g., 4'-galactosyllactose and 6'-galactosyllactose), are crucial for quality control,

efficacy studies, and understanding its biological functions.[2]

Mass spectrometry (MS), coupled with separation techniques like liquid chromatography (LC),

has become an indispensable tool for the detailed structural elucidation and quantification of

oligosaccharides due to its high sensitivity, specificity, and tolerance for complex mixtures.[3]

This document provides detailed application notes and experimental protocols for the

characterization of 3-Galactosyllactose using various mass spectrometry methods.

General Workflow for 3-Galactosyllactose Analysis
The characterization of 3-Galactosyllactose from a biological matrix typically follows a multi-

step workflow. This process involves sample preparation to isolate and purify the

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b1195140?utm_src=pdf-interest
https://www.benchchem.com/product/b1195140?utm_src=pdf-body
https://www.smolecule.com/products/s562019
https://www.smolecule.com/products/s562019
https://pubmed.ncbi.nlm.nih.gov/35863928/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3924431/
https://www.benchchem.com/product/b1195140?utm_src=pdf-body
https://www.benchchem.com/product/b1195140?utm_src=pdf-body
https://www.benchchem.com/product/b1195140?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195140?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


oligosaccharides, followed by separation and analysis using LC-MS, and concluding with data

processing for structural identification and/or quantification.

Overall workflow for 3-GL analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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